Cas no 1955556-57-6 (methyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate hydrochloride)

• Product Name: methyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate hydrochloride
• CAS No: 1955556-57-6
• MF: C₈H₁₀ClN₃O₂
• MW: 215.636900424957
• CID: 5247408
• Update Time: 2026-03-09

methyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate hydrochloride

• Inchi： 1S/C8H9N3O2.ClH/c1-13-8(12)7-10-3-5-2-9-4-6(5)11-7;/h3,9H,2,4H2,1H3;1H
• InChI Key： RERAMVCSJXTPJV-UHFFFAOYSA-N
• SMILES： C(C1=NC=C2CNCC2=N1)(=O)OC.Cl

Additional information on methyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate hydrochloride

Methyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate hydrochloride (CAS No. 1955556-57-6): A Comprehensive Overview

Methyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate hydrochloride, identified by its CAS number 1955556-57-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic molecule belongs to the pyrrolopyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications.

The structure of Methyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate hydrochloride consists of a fused pyrrole and pyrimidine ring system, which is a common motif in many bioactive molecules. The presence of a carboxylate group at the 2-position and a methyl ester moiety at the 3-position contributes to its unique chemical properties and reactivity. These structural features make it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in pyrrolopyrimidine derivatives due to their demonstrated efficacy in various preclinical studies. These compounds have shown promise as inhibitors of key enzymes and pathways involved in cancer, inflammation, and infectious diseases. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications.

One of the most compelling aspects of Methyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate hydrochloride is its potential as a lead compound for drug development. Researchers have leveraged its scaffold to design analogs with improved pharmacokinetic profiles and enhanced target specificity. For instance, studies have explored its derivatives as kinase inhibitors, particularly those targeting tyrosine kinases that play crucial roles in signal transduction pathways associated with tumor growth and progression.

The synthesis of Methyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the carboxylate and methyl ester groups. Advances in synthetic methodologies have enabled the production of this compound on a larger scale, facilitating its use in both academic research and industrial applications.

Recent studies have highlighted the biological activity of Methyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate hydrochloride by examining its interactions with biological targets. In vitro assays have demonstrated its ability to inhibit the activity of certain enzymes associated with cancer cell proliferation. Additionally, preclinical models have shown promising results regarding its potential therapeutic effects against various diseases. These findings underscore the importance of this compound as a candidate for further development into novel therapeutic agents.

The pharmaceutical industry has taken notice of the potential of pyrrolopyrimidine derivatives like Methyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate hydrochloride. Several companies are actively engaged in developing new drugs based on this scaffold. The compound's unique structural features and biological activities make it an attractive starting point for drug discovery programs aimed at addressing unmet medical needs.

In conclusion, Methyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate hydrochloride (CAS No. 1955556-57-6) is a compound with significant potential in pharmaceutical research and development. Its structural characteristics and demonstrated biological activities make it a valuable tool for drug discovery efforts targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to remain a key player in the development of next-generation therapeutics.